N-benzyl-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-benzyl-2-[4-(3-methoxyphenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C20H25N3O2/c1-25-19-9-5-8-18(14-19)23-12-10-22(11-13-23)16-20(24)21-15-17-6-3-2-4-7-17/h2-9,14H,10-13,15-16H2,1H3,(H,21,24)
• InChI Key: VMAQFPQYDTVTKN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CCN(CC2)CC(=O)NCC3=CC=CC=C3
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol
• Solubility: 50.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-benzyl-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide, also known as BZP, is a synthetic compound that belongs to the class of piperazines. It was first synthesized in the 1970s and has been used for various purposes, including as a recreational drug. However, recent scientific research has shown that BZP has potential applications in the field of medicine.

Mechanism of Action

The exact mechanism of action of N-benzyl-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide is not fully understood. However, it is believed to work by increasing the levels of certain neurotransmitters in the brain, such as serotonin and dopamine. This leads to an increase in mood and a decrease in anxiety and depression.
Biochemical and Physiological Effects
N-benzyl-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide has been shown to have various biochemical and physiological effects. It has been found to increase the levels of dopamine and serotonin in the brain, which can lead to an increase in mood and a decrease in anxiety and depression. N-benzyl-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide has also been shown to have antipsychotic effects, which could make it a potential treatment for schizophrenia.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide in lab experiments is that it is a synthetic compound, meaning that it can be easily synthesized in large quantities. This makes it easier to study its effects on various medical conditions. However, one limitation is that N-benzyl-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide has been found to have potential side effects, such as increased heart rate and blood pressure.

Future Directions

There are several future directions that could be explored in the study of N-benzyl-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide. One possible direction is to further investigate its potential use as a treatment for various medical conditions, such as anxiety, depression, and schizophrenia. Another direction is to explore the potential side effects of N-benzyl-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide and develop ways to mitigate them. Additionally, further research could be done to better understand the mechanism of action of N-benzyl-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide and how it affects neurotransmitter levels in the brain.

Synthesis Methods

N-benzyl-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide is synthesized by reacting benzyl chloride with 1-piperazineacetic acid in the presence of a base such as sodium hydroxide. The resulting compound is then reacted with 3-methoxyphenyl magnesium bromide to obtain N-benzyl-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide.

Scientific Research Applications

N-benzyl-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide has been studied for its potential use as a treatment for various medical conditions. It has been found to have anxiolytic and antidepressant effects, making it a possible alternative to traditional antidepressants. N-benzyl-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide has also been shown to have antipsychotic effects, which could make it a potential treatment for schizophrenia.